Cas no 953987-40-1 (2-ethoxy-N-(1-methylpiperidin-4-yl)methylnaphthalene-1-carboxamide)

• Product Name: 2-ethoxy-N-(1-methylpiperidin-4-yl)methylnaphthalene-1-carboxamide
• CAS No: 953987-40-1
• MF: C₂₀H₂₆N₂O₂
• MW: 326.432645320892
• CID: 6420825
• PubChem ID: 16895332
• Update Time: 2025-06-13

2-ethoxy-N-(1-methylpiperidin-4-yl)methylnaphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-N-(1-methylpiperidin-4-yl)methylnaphthalene-1-carboxamide
• 953987-40-1
• 2-ethoxy-N-[(1-methylpiperidin-4-yl)methyl]naphthalene-1-carboxamide
• 2-ethoxy-N-((1-methylpiperidin-4-yl)methyl)-1-naphthamide
• F5033-0023
• AKOS024491382
• VU0630766-1

• Inchi： 1S/C20H26N2O2/c1-3-24-18-9-8-16-6-4-5-7-17(16)19(18)20(23)21-14-15-10-12-22(2)13-11-15/h4-9,15H,3,10-14H2,1-2H3,(H,21,23)
• InChI Key： IPKSSEZQDDSDPI-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C=CC2C=CC=CC1=2)OCC)NCC1CCN(C)CC1

Computed Properties

• Exact Mass: 326.199428076g/mol
• Monoisotopic Mass: 326.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 41.6Ų

Additional information on 2-ethoxy-N-(1-methylpiperidin-4-yl)methylnaphthalene-1-carboxamide

Recent Advances in the Study of 2-ethoxy-N-(1-methylpiperidin-4-yl)methylnaphthalene-1-carboxamide (CAS: 953987-40-1)

The compound 2-ethoxy-N-(1-methylpiperidin-4-yl)methylnaphthalene-1-carboxamide (CAS: 953987-40-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique naphthalene-carboxamide scaffold, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential clinical applications, making it a subject of intense scientific inquiry.

One of the key areas of interest is the compound's interaction with specific biological targets. Preliminary research indicates that 2-ethoxy-N-(1-methylpiperidin-4-yl)methylnaphthalene-1-carboxamide exhibits high affinity for certain receptor subtypes, particularly those involved in neurological and inflammatory pathways. This has led to investigations into its potential use as a modulator for conditions such as neuropathic pain and chronic inflammation. The compound's ability to cross the blood-brain barrier further enhances its therapeutic prospects in central nervous system disorders.

Recent in vitro and in vivo studies have provided valuable insights into the compound's pharmacokinetic and pharmacodynamic profiles. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-ethoxy-N-(1-methylpiperidin-4-yl)methylnaphthalene-1-carboxamide exhibits favorable bioavailability and metabolic stability, with a half-life conducive to once-daily dosing. These findings are critical for advancing the compound into preclinical development stages.

Another notable aspect of recent research is the exploration of structural analogs and derivatives of 2-ethoxy-N-(1-methylpiperidin-4-yl)methylnaphthalene-1-carboxamide. By modifying the ethoxy or piperidinylmethyl groups, researchers aim to optimize the compound's efficacy and reduce potential off-target effects. Computational modeling and high-throughput screening have been employed to identify the most promising candidates, with several analogs showing improved selectivity and potency in early-stage testing.

The safety profile of 2-ethoxy-N-(1-methylpiperidin-4-yl)methylnaphthalene-1-carboxamide has also been a focus of recent investigations. Toxicology studies conducted in animal models have revealed a generally favorable safety margin, with no significant adverse effects observed at therapeutic doses. However, further long-term studies are warranted to fully assess the compound's potential for clinical use.

In conclusion, the growing body of research on 2-ethoxy-N-(1-methylpiperidin-4-yl)methylnaphthalene-1-carboxamide underscores its potential as a versatile therapeutic agent. With continued advancements in understanding its mechanism of action and optimizing its chemical structure, this compound may soon transition from the laboratory to clinical trials, offering new hope for patients with unmet medical needs.